Cas no 886761-64-4 (2-(3,5-Difluoro-2-methoxyphenyl)acetonitrile)

• Product Name: 2-(3,5-Difluoro-2-methoxyphenyl)acetonitrile
• CAS No: 886761-64-4
• MF: C₉H₇F₂NO
• MW: 183.154789209366
• MDL: MFCD06660334
• CID: 3142878
• PubChem ID: 17750822
• Update Time: 2025-08-05

2-(3,5-Difluoro-2-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Difluoro-2-methoxyphenyl)acetonitrile
• AKOS006295641
• DTXSID901271588
• CS-0302344
• EN300-1830277
• JS-4508
• 886761-64-4
• 3,5-Difluoro-2-methoxybenzeneacetonitrile
• 3,5-Difluoro-2-methoxyphenylacetonitrile
• MFCD06660334
• SCHEMBL20534567
• LKB76164

• MDL： MFCD06660334
• Inchi： 1S/C9H7F2NO/c1-13-9-6(2-3-12)4-7(10)5-8(9)11/h4-5H,2H2,1H3
• InChI Key： YAWLARKCOONWAL-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(CC#N)=C1OC)F

Computed Properties

• Exact Mass: 183.04957017g/mol
• Monoisotopic Mass: 183.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on 2-(3,5-Difluoro-2-methoxyphenyl)acetonitrile

Research Briefing on 2-(3,5-Difluoro-2-methoxyphenyl)acetonitrile (CAS: 886761-64-4) in Chemical Biology and Pharmaceutical Applications

2-(3,5-Difluoro-2-methoxyphenyl)acetonitrile (CAS: 886761-64-4) is a fluorinated aromatic nitrile compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and other therapeutic pathways. The presence of fluorine atoms and the methoxy group in its structure enhances its binding affinity and metabolic stability, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the role of 2-(3,5-Difluoro-2-methoxyphenyl)acetonitrile in the development of novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the structural features of this compound allow for selective modulation of kinase activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent and selective inhibitors of the JAK-STAT pathway, which is implicated in autoimmune disorders and cancer progression. The compound's ability to undergo further functionalization has enabled researchers to explore diverse pharmacophores.

In addition to its role in kinase inhibitor development, 2-(3,5-Difluoro-2-methoxyphenyl)acetonitrile has been investigated for its potential in agrochemical applications. Its fluorinated aromatic core contributes to enhanced pesticidal activity, as reported in a 2022 study in Pest Management Science. The study revealed that derivatives of this compound exhibited improved efficacy against resistant strains of pests, underscoring its value in addressing global agricultural challenges.

The synthetic routes to 2-(3,5-Difluoro-2-methoxyphenyl)acetonitrile have also been optimized in recent years. A 2023 publication in Organic Process Research & Development described a scalable and cost-effective method for its production, utilizing palladium-catalyzed cross-coupling reactions. This advancement has facilitated its broader adoption in industrial and academic settings, ensuring a steady supply for ongoing research efforts.

Looking ahead, the compound's unique structural attributes and demonstrated bioactivity position it as a promising candidate for further exploration. Future research directions may include its incorporation into PROTACs (proteolysis-targeting chimeras) and other emerging therapeutic modalities. The continued investigation of 2-(3,5-Difluoro-2-methoxyphenyl)acetonitrile is expected to yield innovative solutions for unmet medical and agricultural needs.